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Compound of Interest

Compound Name: Xylose-18O

Cat. No.: B12394472 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and operational excellence. This

guide provides essential, step-by-step procedures for the safe and compliant disposal of

Xylose-18O, a non-radioactive, stable isotope-labeled sugar. Understanding the nature of this

compound is the first step toward its appropriate handling and disposal.

Xylose-18O is a form of xylose in which the common oxygen-16 isotope has been replaced

with the stable, non-radioactive oxygen-18 isotope.[1][2][3] This isotopic labeling does not alter

the chemical properties of the molecule in a way that necessitates special disposal precautions

beyond those for standard D-xylose.[4][5] Safety Data Sheets (SDS) for D-xylose classify it as

a non-hazardous substance that is readily biodegradable.

Key Chemical and Physical Properties
For easy reference, the following table summarizes the key properties of D-xylose.
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Property Value

Appearance White crystalline powder

Molecular Formula C₅H₁₀O₅

Molecular Weight ~150.13 g/mol

Solubility Soluble in water

Biodegradability Readily biodegradable

Standard Disposal Protocol for Xylose-18O
The disposal of Xylose-18O should follow the same protocols as for non-labeled xylose,

adhering to local and institutional regulations for non-hazardous chemical waste.

Experimental Protocol for Disposal:

Initial Assessment: Confirm that the Xylose-18O waste is not mixed with any hazardous

materials, such as flammable solvents, corrosive chemicals, or radioactive compounds. If it

is mixed, the disposal procedure for the hazardous component takes precedence.

Small Quantities (Solid Form): For small quantities of solid Xylose-18O, if permitted by your

institution's safety guidelines, it can be disposed of in the regular laboratory trash destined

for landfill.

Aqueous Solutions:

Neutralization: Ensure the pH of the aqueous solution is between 6 and 8. Adjust with a

mild acid or base if necessary.

Dilution: Dilute the solution with a significant volume of water. A general guideline is a 1:20

ratio of the chemical solution to water.

Sink Disposal: If permitted by your institution's Environmental Health and Safety (EHS)

department, the diluted, neutralized solution can be poured down a designated laboratory

sink with copious amounts of running water. This practice is generally acceptable due to

the biodegradable nature of xylose.
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Large Quantities: For larger quantities of solid or dissolved Xylose-18O, it is best practice to

consult your institution's EHS department for specific guidance. They may recommend

collection for disposal via a licensed chemical waste contractor.

Container Disposal:

Thoroughly rinse empty containers that held Xylose-18O with water.

The first rinseate should be collected and disposed of as aqueous chemical waste,

following the procedure outlined above.

Subsequent rinses can be disposed of down the drain.

Deface or remove the label from the empty container before placing it in the appropriate

recycling or solid waste stream.

Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of

Xylose-18O.
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Xylose-18O Disposal Pathway

Start: Xylose-18O Waste

Is the waste mixed with
hazardous materials?

Follow disposal protocol for the
hazardous component.

Yes

Is the waste solid or aqueous?

No

End of Disposal Process

Dispose in regular lab trash
(if permitted).

Solid

Follow aqueous disposal protocol:
1. Neutralize

2. Dilute
3. Sink Disposal (if permitted)

Aqueous

Is it a large quantity?

Consult Environmental Health & Safety (EHS)
for guidance.

Yes

No

Click to download full resolution via product page

Caption: Decision pathway for the proper disposal of Xylose-18O.
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By following these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Xylose-18O, contributing to a culture of safety and

compliance within their research environments. Always prioritize consulting your institution's

specific waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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